Cas no 774533-81-2 (5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo3,4-dthiazole-2-carboxylic Acid)
774533-81-2 structure
Product Name:5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo3,4-dthiazole-2-carboxylic Acid
CAS No:774533-81-2
MF:C11H14N2O4S
MW:270.304861545563
CID:4656185
Update Time:2023-11-22
5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo3,4-dthiazole-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole-2-carboxylic acid
- 5-[(2-methylpropan-2-yl)oxycarbonyl]-4,6-dihydropyrrolo[3,4-d][1,3]thiazole-2-carboxylic acid
- W14875
- 5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo3,4-dthiazole-2-carboxylic Acid
-
- Inchi: 1S/C11H14N2O4S/c1-11(2,3)17-10(16)13-4-6-7(5-13)18-8(12-6)9(14)15/h4-5H2,1-3H3,(H,14,15)
- InChI Key: HJCSXJBMSSXPGR-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=NC2=C1CN(C(=O)OC(C)(C)C)C2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 369
- XLogP3: 1.1
- Topological Polar Surface Area: 108
5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo3,4-dthiazole-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B816385-1mg |
5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole-2-carboxylic Acid |
774533-81-2 | 1mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B816385-2mg |
5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole-2-carboxylic Acid |
774533-81-2 | 2mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B816385-10mg |
5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole-2-carboxylic Acid |
774533-81-2 | 10mg |
$ 340.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1526397-1g |
5-(Tert-butoxycarbonyl)-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole-2-carboxylic acid |
774533-81-2 | 98% | 1g |
¥15831.00 | 2024-07-28 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | WX141275-100mg |
5-(Tert-Butoxycarbonyl)-5,6-Dihydro-4H-Pyrrolo[3,4-D]Thiazole-2-Carboxylic Acid |
774533-81-2 | 95% | 100mg |
¥2457.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | WX141275-250mg |
5-(Tert-Butoxycarbonyl)-5,6-Dihydro-4H-Pyrrolo[3,4-D]Thiazole-2-Carboxylic Acid |
774533-81-2 | 95% | 250mg |
¥4095.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | WX141275-1g |
5-(Tert-Butoxycarbonyl)-5,6-Dihydro-4H-Pyrrolo[3,4-D]Thiazole-2-Carboxylic Acid |
774533-81-2 | 95% | 1g |
¥8190.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | WX141275-5g |
5-(Tert-Butoxycarbonyl)-5,6-Dihydro-4H-Pyrrolo[3,4-D]Thiazole-2-Carboxylic Acid |
774533-81-2 | 95% | 5g |
¥24570.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | WX141275-25g |
5-(Tert-Butoxycarbonyl)-5,6-Dihydro-4H-Pyrrolo[3,4-D]Thiazole-2-Carboxylic Acid |
774533-81-2 | 95% | 25g |
¥65520.00 | 2025-04-12 | |
| Ambeed | A406213-250mg |
5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole-2-carboxylic acid |
774533-81-2 | 97% | 250mg |
$832.0 | 2025-04-17 |
5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo3,4-dthiazole-2-carboxylic Acid Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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